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Compound of Interest

Compound Name: Isonicotinaldehyde 2-pyridin

Cat. No.: B2793525

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical
properties of isonicotinaldehyde (also known as pyridine-4-carboxaldehyde). The information is
intended for researchers, scientists, and professionals in the field of drug development and
organic synthesis. This document summarizes key quantitative data, outlines detailed
experimental protocols, and presents visual diagrams to illustrate fundamental processes.

Core Physical and Chemical Properties

Isonicotinaldehyde is a colorless to yellow or brown oily liquid that is soluble in water and ether.
[1][2][3][4] It is an aromatic aldehyde with a pyridine ring, which imparts basic properties to the
molecule. It is sensitive to air and light and should be stored accordingly.[5][6]

Table 1: Physical Properties of Isonicotinaldehyde
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Property Value Reference(s)

Molecular Formula CeHsNO [1]

Molecular Weight 107.11 g/mol [1][7]
Colorless to clear brown-yellow

Appearance o [11[3]
liquid

Melting Point -4t0-2°C [11[3]

- , 198 °C (at 760 mmHg); 71-73

Boiling Point [11[31[8]
°C (at 10 mmHg)

Density 1.137 g/mL at 20 °C [11[3]

Refractive Index (n2°/D)

1.544

[1]3]

Solubility

20 g/L in water (20 °C);

Soluble in ether

[1]3]

Vapor Pressure

0.02 hPa at 20 °C

[1]

Flash Point

130 °F (54 °C)

[1]

pKa

4.72

[8]

Table 2: Identification and Registration

Identifier Value Reference(s)

IUPAC Name Pyridine-4-carbaldehyde [819]
4-Formylpyridine, Isonicotinic

Synonyms [51[719]
aldehyde

CAS Number 872-85-5 [1119]

EC Number 212-832-3 [8]

Experimental Protocols
Synthesis: Oxidation of 4-Picoline
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The industrial synthesis of isonicotinaldehyde is primarily achieved through the catalytic
oxidation of 4-picoline (4-methylpyridine).[1][3]

General Procedure: A vapor-phase oxidation process is commonly employed. A mixture of 4-
picoline and air is passed over a heated catalyst bed.[1][3] Vanadium-molybdenum catalysts
are often used for this transformation.[3] The reaction is typically carried out at elevated
temperatures, for instance, around 400 °C.[3] The resulting product stream, containing
isonicotinaldehyde, is then cooled and subjected to purification processes.

[Start: 4-Picoline and AiD
Vapor-Phase Reactor
(Vanadium-Molybdenum Catalyst, ~400°C)
Gondensation and Cooling}

Purification
(e.g., Distillation)

Click to download full resolution via product page

Fig. 1: Synthesis Workflow of Isonicotinaldehyde.

Purification: Bisulfite Adduct Formation and
Regeneration
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A common and effective method for purifying aldehydes, including aromatic aldehydes like
isonicotinaldehyde, involves the formation of a bisulfite adduct, which is a salt. This allows for
separation from non-aldehyde impurities. The aldehyde can then be regenerated from the
adduct.[6][10][11]

Protocol:

e Adduct Formation: The crude mixture containing isonicotinaldehyde is dissolved in a water-
miscible solvent like methanol.[1][5][10] A freshly prepared saturated agueous solution of
sodium bisulfite (NaHSO:s) is then added, and the mixture is shaken vigorously.[5][10] The
bisulfite anion adds to the carbonyl carbon, forming the solid bisulfite adduct.

o Extraction: Water and an immiscible organic solvent are added to the mixture. The water-
soluble bisulfite adduct partitions into the aqueous layer, while non-aldehyde impurities
remain in the organic layer.[1][5] The layers are then separated.

o Regeneration of Aldehyde: The aqueous layer containing the bisulfite adduct is isolated. An
organic solvent is added, followed by the dropwise addition of a base, such as sodium
hydroxide (NaOH), until the pH is strongly basic.[10] This reverses the reaction, regenerating
the pure isonicotinaldehyde, which is then extracted into the organic layer. The organic layer
can be dried and the solvent evaporated to yield the purified product.
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Fig. 2: Purification via Bisulfite Adduct Formation.
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Analytical Characterization: Spectroscopic Methods

The structure and purity of isonicotinaldehyde are typically confirmed using a combination of
spectroscopic technigues.

1H NMR Spectroscopy: The proton NMR spectrum of isonicotinaldehyde shows characteristic
signals for the aldehydic proton and the protons on the pyridine ring.

» Aldehydic Proton (CHO): Highly deshielded, appearing as a singlet in the range of 4 9.5-10.5
ppm.[12][13][14]

o Pyridine Ring Protons: The protons on the pyridine ring typically appear in the aromatic
region (o 7.0-9.0 ppm).[12] Due to the electron-withdrawing nature of the aldehyde group
and the nitrogen atom, the protons ortho to the aldehyde (at positions 3 and 5) and the
protons meta to the aldehyde (at positions 2 and 6) will have distinct chemical shifts. For
instance, in CDCls, signals may be observed around 4 10.11 (s, 1H, CHO), 4 8.90 (d, 2H),
and 6 7.72 (d, 2H).[12]

13C NMR Spectroscopy: The carbon NMR spectrum provides key information about the carbon
framework.

e Carbonyl Carbon (C=0): The signal for the carbonyl carbon of an aldehyde is
characteristically found far downfield, typically in the range of & 190-200 ppm.[15][16]

o Pyridine Ring Carbons: The carbons of the pyridine ring will appear in the aromatic region (&
120-160 ppm).

Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying the key functional groups.

e C=0 Stretch: A strong, sharp absorption band characteristic of the carbonyl group in an
aromatic aldehyde appears in the region of 1685-1710 cm~1.[2][9][17]

e C-H Stretch (Aldehyde): A pair of medium intensity bands are often observed around 2830-
2695 cm~1, which are characteristic of the C-H bond of the aldehyde group.[2][18]

e Aromatic C=C and C=N Stretches: Medium to weak absorptions in the 1450-1600 cm~1
region are indicative of the pyridine ring.[9]
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Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) of isonicotinaldehyde
will show a molecular ion peak (M*) corresponding to its molecular weight (m/z = 107).
Common fragmentation patterns for aldehydes include the loss of a hydrogen atom (M-1) or the
loss of the formyl group (M-29).[19][20][21]

Chemical Reactivity and Applications

Isonicotinaldehyde undergoes reactions typical of aromatic aldehydes, making it a versatile
building block in organic synthesis.[3]

Schiff Base Formation: Isonicotinaldehyde readily reacts with primary amines in a condensation
reaction to form imines, also known as Schiff bases.[22][23] This reaction is often catalyzed by
a small amount of acid.[23] The formation of a Schiff base is a reversible process.[23]

Reductive Amination: In a one-pot reaction, isonicotinaldehyde can react with an amine in the
presence of a mild reducing agent, such as sodium cyanoborohydride (NaBHsCN) or sodium
triacetoxyborohydride (NaBH(OAC)s), to form a secondary or tertiary amine.[4][24][25][26] This
process involves the in-situ formation of an imine or iminium ion, which is then immediately
reduced.[25]

Isonicotinaldehyde Primary Amine
(Py-CHO) (R-NH2)

+ R-NH:2
- H20

Schiff Base (Imine) Water
(Py-CH=N-R) (H20)

Click to download full resolution via product page

Fig. 3: General Reaction for Schiff Base Formation.

Other Reactions and Applications: Isonicotinaldehyde is a precursor in the synthesis of various
compounds, including:

e The anti-Alzheimer's drug Donepezil.[1]
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 |soniazid, an important antitubercular drug, can be synthesized from derivatives of
isonicotinaldehyde.[27]

e |tis used to synthesize y,B-unsaturated amides, meso-substituted As-corroles, and N-(4-
pyridylmethyl)-L-valine for the construction of zinc metal-organic frameworks (Zn-MOFs).[3]

It can be used to prepare 4'-pyridyl terpyridines, which have potential applications as
anticancer and antimicrobial agents.[3]

e |tis also used to synthesize 4-pyridinecarboxaldehyde thiosemicarbazone, which acts as a
corrosion inhibitor for mild steel.[3]

Safety and Handling

Isonicotinaldehyde is classified as an irritant, causing irritation to the eyes, respiratory system,
and skin.[1] It is also a combustible liquid.[28] Vapors may form explosive mixtures with air.[5]

Handling Precautions:
o Handle in a well-ventilated area, preferably in a fume hood.[10]

e Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE),
including safety goggles, gloves, and a lab coat.[5]

o Keep away from sources of ignition, heat, sparks, and open flames.[5][11]

» Store in a tightly closed container in a cool, dry place, away from direct sunlight.[5][28] It is
recommended to store under an inert atmosphere (e.g., nitrogen) and refrigerated (2-8 °C).
[31[5][29]

Incompatible Materials: Isonicotinaldehyde is incompatible with strong oxidizing agents, strong
acids, strong bases, and strong reducing agents.[5][28]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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